3-[2-(1-azepanyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone

• IUPAC Name: 3-[2-(azepan-1-yl)-2-oxoethyl]-4-[(4-methoxy-3-methylphenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C21H31N3O3/c1-16-13-17(7-8-19(16)27-2)15-24-12-9-22-21(26)18(24)14-20(25)23-10-5-3-4-6-11-23/h7-8,13,18H,3-6,9-12,14-15H2,1-2H3,(H,22,26)
• InChI Key: WJZMFOYWPKDNRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCNC(=O)C2CC(=O)N3CCCCCC3)OC
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

Synthesis Analysis

The synthesis of related piperazine derivatives involves several chemical techniques aimed at incorporating functional groups that confer desired properties and activities. For example, a group of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines was synthesized, highlighting the role of the structure of the triazaalkane linker in determining cardiotropic activity, which could be relevant for understanding the synthesis strategy of our compound of interest (Mokrov et al., 2019).

Molecular Structure Analysis

The molecular structure of piperazine derivatives is crucial for their biological activity. The crystal structure of related compounds, such as threo-1-acetyl-3-(alpha-bromobenzyl)-3-methoxy-piperazine-2,5-dione, shows specific conformational preferences, which are essential for understanding the molecular structure of 3-[2-(1-azepanyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone (Elix et al., 1986).

Chemical Reactions and Properties

Piperazine compounds undergo various chemical reactions, including oxidative removal of protecting groups, as seen in the oxidative removal of N-(4-methoxybenzyl) group on 2,5-piperazinediones with cerium(IV) diammonium nitrate (Yamaura et al., 1985). These reactions are pivotal in the synthesis and modification of the compound's chemical structure.